Cas no 1018256-42-2 ((4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone)

• Product Name: (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone
• CAS No: 1018256-42-2
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 4775617
• Update Time: 2025-05-21

(4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(3-aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone
• [4-(3-aminopropyl)piperazin-1-yl]-(oxolan-2-yl)methanone
• (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone

• Inchi： 1S/C12H23N3O2/c13-4-2-5-14-6-8-15(9-7-14)12(16)11-3-1-10-17-11/h11H,1-10,13H2
• InChI Key： UBRUSWRBXWLJGI-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCN(CCCN)CC1)=O

Computed Properties

• Exact Mass: 241.17902698 g/mol
• Monoisotopic Mass: 241.17902698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.8
• Molecular Weight: 241.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone

Recent Advances in the Study of (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone (CAS: 1018256-42-2)

The compound (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone (CAS: 1018256-42-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone, which combines a piperazine moiety with a tetrahydrofuran ring. This hybrid structure has been shown to exhibit promising interactions with various biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding modes of this compound, providing insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone exhibits potent inhibitory activity against a key enzyme implicated in inflammatory diseases. The compound's selectivity and low toxicity profile make it a promising candidate for further preclinical development.

Another area of interest is the compound's potential application in oncology. Preliminary data from a collaborative research project between academic and industrial laboratories suggest that (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone may act as a modulator of tumor microenvironment, enhancing the efficacy of existing chemotherapeutic agents. These findings were presented at the 2024 American Association for Cancer Research (AACR) annual meeting and have sparked further investigations into its mechanism of action.

The synthesis of (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone has also been optimized in recent years. A 2024 publication in Organic Process Research & Development describes a scalable and cost-effective synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating future clinical studies and potential commercialization.

Despite these promising developments, challenges remain in the development of (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone as a therapeutic agent. Pharmacokinetic studies indicate that further modifications may be necessary to improve its bioavailability and metabolic stability. Additionally, comprehensive toxicology studies are required to ensure its safety profile meets regulatory standards.

In conclusion, (4-(3-Aminopropyl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone (CAS: 1018256-42-2) represents a promising scaffold for drug development, with potential applications in inflammation and oncology. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models. The compound's unique structural features and biological activity make it a valuable subject for future studies in chemical biology and medicinal chemistry.